Cas no 1205513-88-7 (3-Chloro-5-formylbenzonitrile)

• Product Name: 3-Chloro-5-formylbenzonitrile
• CAS No: 1205513-88-7
• MF: C₈H₄ClNO
• MW: 165.576460838318
• MDL: MFCD18392412
• CID: 1090885
• PubChem ID: 58369530
• Update Time: 2025-04-20

3-Chloro-5-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-formylbenzonitrile
• 3-CHLORO-5-CYANOBENZALDEHYDE
• 3-chloro-5-formyl-benzonitrile
• 3-Cyano-5-chlorobenzaldehyde
• AB75551
• AK144075
• CL8321
• KB-70721
• 5-chloro-3-formylbenzonitrile
• WZUIHJLIAGZINI-UHFFFAOYSA-N
• FCH1191042
• AB0087419
• AX8267143
• CS-0098687
• EN300-2989573
• MFCD18392412
• DB-094222
• AS-46017
• DTXSID00729148
• AMY19940
• AKOS022175622
• 1205513-88-7
• SCHEMBL2160541
• Z1255505616
• C8H4ClNO

• MDL： MFCD18392412
• Inchi： 1S/C8H4ClNO/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3,5H
• InChI Key： WZUIHJLIAGZINI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C=O)C=1

Computed Properties

• Exact Mass: 164.9981414g/mol
• Monoisotopic Mass: 164.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9
• XLogP3: 1.7

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 225.5±20.0 ºC (760 Torr),
• Flash Point: 90.2±21.8 ºC,
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives